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Compound of Interest

Compound Name:
(R)-4-Chloro-3-

hydroxybutyronitrile

CAS No.: 113844-99-8; 84367-31-7

Cat. No.: B2562676 Get Quote

A Critical Resource for Chiral Intermediate Handling in
Statin & L-Carnitine Synthesis
Document Control:

Target Compound: (R)-4-Chloro-3-hydroxybutyronitrile[1]

Primary CAS (R-isomer):84367-31-7

Related CAS (S-isomer): 127913-44-4 (Note: The user-provided CAS often refers to the (S)-

enantiomer; verify specific CoA before use).

Synonyms: (R)-4-Chloro-3-hydroxybutanenitrile; (R)-GABOB Nitrile.

Part 1: Executive Safety Analysis
The "Why" Behind the Hazard (R)-4-Chloro-3-hydroxybutyronitrile is not merely a solvent or

simple reagent; it is a bifunctional chiral synthon. Its value lies in its ability to undergo

nucleophilic substitution (via the chlorine) and hydrolysis/reduction (via the nitrile), making it a

cornerstone in the synthesis of L-Carnitine and the side chains of HMG-CoA reductase

inhibitors like Atorvastatin.
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However, this chemical utility drives its biological hazard profile. The molecule combines an

alkyl chloride (potential alkylating agent) with a nitrile moiety (potential metabolic cyanide

release).

Scientist’s Insight: The "Cyanide Ambiguity"
Unlike simple inorganic cyanides (NaCN), this compound does not immediately release

cyanide ions upon contact with water. However, metabolic activation or exposure to strong

bases can trigger degradation.

Mechanism: Aliphatic nitriles can be metabolized by hepatic cytochrome P450 enzymes

(specifically CYP2E1) to release cyanide, though beta-hydroxy nitriles are generally more

stable than alpha-hydroxy nitriles (cyanohydrins).

Operational Rule: Treat this compound with the same rigor as a "Slow-Release Cyanide"

source. Ensure cyanide antidote kits (e.g., Hydroxocobalamin) are accessible in the facility if

handling >100g quantities.

Part 2: Critical Hazard Identification & Toxicology
GHS Classification (Harmonized):

Hazard Class Category Signal Word H-Code
Hazard
Statement

Acute Toxicity

(Oral)
4 Warning H302

Harmful if
swallowed.

Acute Toxicity

(Dermal)
4 Warning H312

Harmful in

contact with skin.

Skin Irritation 2 Warning H315
Causes skin

irritation.[2]

Eye Irritation 2A Warning H319
Causes serious

eye irritation.[2]

| STOT - SE | 3 | Warning | H335 | May cause respiratory irritation. |
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Note: While often labeled "Harmful" (Category 4), some vendors classify the racemic mixture or

related analogs as "Toxic" (Category 3). Always adopt the more conservative "Toxic" handling

protocols.

Part 3: Self-Validating Handling Protocols
Engineering Controls & PPE Selection
Standard "lab coat and glasses" are insufficient for chiral nitrile handling due to the risk of

dermal absorption.

Glove Selection Logic:

Nitrile Gloves (Standard): Acceptable for splash protection only.

Laminate/Butyl Gloves (Recommended): Required for prolonged handling or immersion.

Chlorinated alkyls can permeate standard nitrile rubber over time.

Validation: Check gloves for physical degradation (swelling) every 15 minutes during

active use.

Respiratory Protection:

Handle strictly within a Class II Biosafety Cabinet or Chemical Fume Hood with face

velocity >100 fpm.

If hood access is compromised, use a full-face respirator with ABEK (Multi-gas) cartridges.

Storage Integrity
Temperature: 2–8°C (Refrigerate). Thermal degradation can lead to discoloration and

pressure buildup.

Atmosphere: Store under inert gas (Argon/Nitrogen). Moisture can hydrolyze the nitrile to the

amide/acid, ruining the enantiomeric excess (ee) and releasing fumes.

Part 4: Emergency Response & Spill Management
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Trustworthiness: This protocol uses a "Check-Confirm-Act" logic to prevent secondary

exposure.

Diagram 1: Emergency Spill Response Workflow

Spill Detected

Assess Volume & Location

Minor Spill (<10 mL)
Inside Hood

Contained

Major Spill (>10 mL)
Or Outside Hood

Uncontained

Don PPE:
Double Nitrile/Laminate Gloves,

Goggles, Lab Coat

Evacuate Area
Call HazMat

Absorb with Vermiculite
or Chem-Pad

Decontaminate Surface:
1. 10% Bleach (Oxidation)

2. Water Rinse

Dispose as
Halogenated Organic Waste

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b2562676?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2562676?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Decision logic for spill response. Note that bleach (hypochlorite) is used to oxidize

residual nitrile traces, but must be used cautiously to avoid creating chloramines.

First Aid Specifics:

Inhalation: Remove to fresh air immediately. If breathing is labored, administer oxygen. Do

not perform mouth-to-mouth resuscitation (risk of secondary poisoning).

Skin Contact: Wash with soap and water for 15 minutes. Do not use organic solvents

(ethanol/DMSO) as they enhance transdermal absorption of the nitrile.

Ingestion: If conscious, rinse mouth. Do not induce vomiting. Transport to ER with SDS;

mention "Aliphatic Nitrile" to medical staff.

Part 5: Physical & Chemical Properties
Data aggregated from multiple CoA sources for the (R)-enantiomer.

Property Value Context for Researcher

Appearance Colorless to pale yellow liquid
Darkening indicates

oxidation/degradation.

Molecular Weight 119.55 g/mol -

Boiling Point 110 °C @ 1 mmHg
High boiler; difficult to remove

by rotary evaporation.

Density 1.25 g/mL
Denser than water; sinks in

aqueous extraction.

Optical Rotation (neat)
Critical quality attribute (CQA)

for chiral synthesis.

Solubility
Soluble in MeOH, EtOH,

EtOAc

Miscible with most organic

solvents.

Flash Point 113 °C (Closed Cup)

Combustible, but low

flammability risk under normal

use.
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Part 6: Synthesis & Application Context
Understanding the synthesis pathway helps researchers anticipate impurities (e.g., residual

epichlorohydrin or cyanide).

Diagram 2: Synthesis & Application Pathway
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Caption: The synthesis utilizes highly toxic precursors (Epichlorohydrin and Cyanide). Residual

traces of these starting materials may be present in lower-grade commercial batches.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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